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Introduction
Uniconazole is a triazole-based plant growth retardant widely utilized in agriculture and

horticulture to manage plant height and improve crop yields.[1][2][3] Its mode of action involves

the inhibition of gibberellin biosynthesis, a key hormone responsible for cell elongation.[4][5][6]

Furthermore, uniconazole has been shown to inhibit the catabolism of abscisic acid (ABA), a

hormone involved in plant stress responses, thereby enhancing tolerance to environmental

stressors.[7][8][9][10] This technical guide provides an in-depth overview of the physical and

chemical properties of uniconazole powder, detailed experimental protocols for their

determination, and a visualization of its key signaling pathways.

Core Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of uniconazole
powder, compiled from various technical and scientific sources.

Table 1: Physical Properties of Uniconazole Powder
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Property Value References

Appearance
White to light brown crystalline

solid/powder
[1][2][3][11]

Melting Point 147 - 164 °C [1][2][4][11][12]

Boiling Point ~474.6 °C at 760 mmHg [2][3][13]

Density ~1.28 g/mL [1][14]

Vapor Pressure 8.9 mPa (at 20 °C) [8][12]

Solubility in Water 8.41 mg/L (at 25 °C) [1][2][3][14]

Solubility in Organic Solvents Methanol: 88 g/kg [2][3][13]

Hexane: 0.3 g/kg [2][3][13]

Xylene: 7 g/kg [2][3][13]

Ethanol, DMSO,

Dimethylformamide: ~30

mg/mL

[7]

Chloroform: 10.9 % w/w [14]

Acetone: Soluble [2]

Table 2: Chemical Properties of Uniconazole Powder
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Property Value References

Chemical Name (IUPAC)

(E)-1-(4-chlorophenyl)-4,4-

dimethyl-2-(1,2,4-triazol-1-

yl)pent-1-en-3-ol

[1][11][15]

Molecular Formula C₁₅H₁₈ClN₃O [1][15][16]

Molecular Weight 291.78 g/mol [1][11][16]

CAS Number 83657-22-1 [1][11][15][16]

Octanol-Water Partition

Coefficient (Log P)
3.77 - 3.84 [8][14]

pKa ~13.07 [8][17]

Stability

Stable for ≥ 4 years at -20°C.

Stable below 40°C and does

not decompose in various

solvents and acid, neutral, and

alkaline aqueous solutions.[4]

[7][18]

Purity
≥95% to ≥98% (Technical

Grade)
[11][16]

Signaling Pathway Diagrams
Uniconazole primarily functions by interfering with two critical plant hormone pathways:

gibberellin (GA) biosynthesis and abscisic acid (ABA) catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1683454#physical-and-chemical-properties-of-
uniconazole-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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